Cas no 106831-17-8 (5-propyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-propyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 106831-17-8
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 3580919
• PubChem ID: 1084820
• Update Time: 2025-07-14

5-propyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-propyl-
• 2-Propyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3h)-one
• 5-propyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• HMS1557L19
• HMS2718N19
• EN300-1267684
• 106831-17-8
• AKOS000661538
• TimTec1_008357
• SR-01000318934
• MLS000715229
• SR-01000318934-1
• 5-propyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• CS-0348496
• SMR000275208
• CHEMBL1703480
• 2-propyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• BAS 06481379

• Inchi： 1S/C13H16N2OS/c1-2-5-10-14-12(16)11-8-6-3-4-7-9(8)17-13(11)15-10/h2-7H2,1H3,(H,14,15,16)
• InChI Key： QVHREGCCQVAGBY-UHFFFAOYSA-N
• SMILES： C1(CCC)=NC(=O)C2C3CCCCC=3SC=2N1

Computed Properties

• Exact Mass: 248.09833431Da
• Monoisotopic Mass: 248.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.7Ų

Additional information on 5-propyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

Comprehensive Analysis of 5-propyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one (CAS No. 106831-17-8)

The compound 5-propyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one (CAS No. 106831-17-8) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique tricyclic framework, incorporating thia (sulfur) and diazatricyclo (nitrogen-containing) moieties, makes it a valuable scaffold for drug discovery and functional material design. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its resemblance to privileged structures in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 5-propyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one has surged due to their versatility in addressing challenges in targeted drug delivery and bioactive molecule synthesis. The presence of both sulfur and nitrogen atoms in its structure enhances its ability to interact with biological targets, a feature often exploited in the development of enzyme inhibitors and receptor modulators. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis of CAS No. 106831-17-8 typically involves multi-step organic reactions, including cyclization and functional group transformations, to construct its intricate tricyclic core. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods resonate with the broader scientific community's focus on green chemistry and sustainable synthesis, addressing concerns about environmental impact and resource efficiency.

From a structure-activity relationship (SAR) perspective, the propyl side chain in 5-propyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one offers opportunities for derivatization, enabling fine-tuning of physicochemical properties like lipophilicity and solubility. This adaptability is crucial for optimizing bioavailability, a key consideration in modern pharmacokinetic studies. Computational modeling and molecular docking simulations have further illuminated its potential interactions with proteins, fueling interest in its application for neurological disorders and metabolic diseases.

Beyond pharmaceuticals, CAS No. 106831-17-8 has shown promise in material science, particularly in the development of organic semiconductors and photoactive materials. Its conjugated system and heteroatom-rich structure contribute to unique electronic properties, making it a candidate for optoelectronic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance, a trait highly sought after in today's innovation-driven research landscape.

Quality control and analytical characterization of 5-propyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one rely on techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure batch-to-batch consistency, a critical factor for industrial and academic users alike. The compound's stability under various conditions is also a focal point, as it informs storage protocols and formulation strategies.

In summary, 5-propyl-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one (CAS No. 106831-17-8) represents a compelling case study in the convergence of chemical innovation and applied research. Its multifaceted utility and adaptability position it as a compound of enduring interest, capable of addressing both current and emerging challenges across scientific disciplines.